(1-{[(Prop-2-en-1-yl)sulfanyl]methyl}cyclopropyl)acetic acid
Overview
Description
“(1-{[(Prop-2-en-1-yl)sulfanyl]methyl}cyclopropyl)acetic acid” is a chemical compound . It has a molecular formula of C9H14O2S and a molecular weight of 186.27 g/mol.
Synthesis Analysis
The synthesis of similar compounds has been described in patents. For example, a process for the preparation of [1-(mercaptomethyl)cyclopropyl]acetic acid and related derivatives has been patented . This process involves converting 1,1-cyclopropyldimethanol into the corresponding cyclic sulfite using thionyl chloride .Molecular Structure Analysis
The molecular structure of “this compound” consists of a cyclopropyl group attached to an acetic acid moiety through a sulfanyl-methyl linkage .Scientific Research Applications
Synthesis and Structural Characterization
The compound (1-{[(Prop-2-en-1-yl)sulfanyl]methyl}cyclopropyl)acetic acid, while not directly mentioned, is structurally similar to compounds involved in various synthetic and characterization studies. For instance, the synthesis of novel long alkyl chain substituted thiazolidin-4-ones and thiazan-4-one derivatives from 10-undecenoic acid hydrazide has been reported, showcasing the versatility of sulfur-containing compounds in synthesizing heterocyclic compounds with potential biological activities (Rahman et al., 2005). Additionally, the molecular complexes of 1,4-naphthoquinone derivatives, including sulfur atom tethered quinone containing flexible carboxylic acids, have been structurally characterized, highlighting the role of sulfur-containing compounds in forming molecular complexes with diverse structural features (Singh & Baruah, 2011).
Catalytic Applications
Sulfur-containing compounds, similar to this compound, have found use as catalysts in various chemical reactions. For example, silica immobilized sulfuric acid compounds have been employed as recyclable catalysts for the chemoselective synthesis of 1,1-diacetates, demonstrating the utility of sulfur-based catalysts in organic synthesis (Brojeni et al., 2013).
Biological Activity and Pharmaceutical Applications
Although direct information on this compound's biological or pharmaceutical applications was not found, related sulfur-containing compounds have been synthesized and evaluated for biological activities. For instance, novel amino acid bearing Schiff base ligand derivatives have been synthesized and assessed for antioxidant and selective xanthine oxidase inhibitory studies, indicating the potential pharmacological relevance of sulfur-containing compounds (Ikram et al., 2015).
Safety and Hazards
properties
IUPAC Name |
2-[1-(prop-2-enylsulfanylmethyl)cyclopropyl]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O2S/c1-2-5-12-7-9(3-4-9)6-8(10)11/h2H,1,3-7H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZKGIJIEFLDZOV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCSCC1(CC1)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10704062 | |
Record name | (1-{[(Prop-2-en-1-yl)sulfanyl]methyl}cyclopropyl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10704062 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1001907-54-5 | |
Record name | (1-{[(Prop-2-en-1-yl)sulfanyl]methyl}cyclopropyl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10704062 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.